3-methoxy-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide

• IUPAC Name: 3-methoxy-N-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)methyl]benzamide
• InChI: InChI=1S/C18H22N4O2/c1-13-10-17(22-8-3-4-9-22)21-16(20-13)12-19-18(23)14-6-5-7-15(11-14)24-2/h5-7,10-11H,3-4,8-9,12H2,1-2H3,(H,19,23)
• InChI Key: FBEABJAHYVPDSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CNC(=O)C2=CC(=CC=C2)OC)N3CCCC3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol
• CAS No.: 1796992-27-2

Description

The compound “3-methoxy-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a pyrrolidine ring, a benzamide group, and a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrimidine ring, a pyrrolidine ring, a benzamide group, and a methoxy group. These groups are likely to confer specific chemical properties to the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. For example, the presence of the polar benzamide and methoxy groups could influence its solubility in different solvents.

Scientific Research Applications

Synthesis Techniques and Precursors

A study by Bobeldijk et al. (1990) discusses the high-yield synthesis of related benzamide derivatives, focusing on precursor preparation for radiopharmaceutical applications. This technique underscores the importance of efficient synthetic routes in developing compounds for diagnostic purposes (Bobeldijk et al., 1990).

Derivative Synthesis for Biological Activities

Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives, including related pyrimidinyl benzamides, exhibiting anti-inflammatory and analgesic activities. These findings suggest potential therapeutic applications of such compounds (Abu‐Hashem et al., 2020).

Neuroleptic Activity

Research by Iwanami et al. (1981) explored the synthesis of benzamides and their neuroleptic activity, highlighting the structural activity relationship and the potential for developing new psychiatric medications (Iwanami et al., 1981).

Anticancer Activity

Su et al. (1986) detailed the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid, including related pyrimidinyl benzamides, demonstrating significant anticancer activity in vitro and in vivo (Su et al., 1986).

Histone Deacetylase Inhibition

Zhou et al. (2008) described the synthesis and biological evaluation of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), a selective histone deacetylase inhibitor with potential anticancer properties (Zhou et al., 2008).

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide detailed information on its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical reactions, its potential biological activity, and its physical and chemical properties. This could provide valuable information for the development of new drugs or materials.